Cas no 1206990-60-4 (2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide)

2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide structure

1206990-60-4 structure

Product Name:2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide

CAS No:1206990-60-4

MF:C₂₄H₂₃N₃O₃S₂

MW:465.587723016739

CID:5392614

Update Time:2023-11-20

2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[(3-Ethyl-3,4-dihydro-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-N-(2-methoxy-5-methylphenyl)acetamide
- 2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide
- Inchi： 1S/C24H23N3O3S2/c1-4-27-23(29)22-18(13-20(32-22)16-8-6-5-7-9-16)26-24(27)31-14-21(28)25-17-12-15(2)10-11-19(17)30-3/h5-13H,4,14H2,1-3H3,(H,25,28)
- InChI Key： ABSNMTHKMHYCBO-UHFFFAOYSA-N
- SMILES： C(NC1=CC(C)=CC=C1OC)(=O)CSC1N(CC)C(=O)C2SC(C3=CC=CC=C3)=CC=2N=1

Computed Properties

Exact Mass: 465.118
Monoisotopic Mass: 465.118
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 7
Complexity: 713
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 125A^2

Experimental Properties

Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 12.59±0.70(Predicted)

2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide Pricemore >>

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Life Chemicals	F3398-0200-2μmol	2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide	1206990-60-4	2μmol	$57.0	2023-09-11
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